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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of cis-1,2-
cyclohexanedicarboxylic acid and its derivatives, primarily in the form of its anhydride

(hexahydrophthalic anhydride - HHPA), for the manufacturing of non-phthalate plasticizers.

This document outlines the synthesis of a key plasticizer, di(2-ethylhexyl)-1,2-cyclohexane

dicarboxylate (DEHCH), and details the protocols for evaluating its performance in polyvinyl

chloride (PVC), a common polymer in medical devices and other sensitive applications.

Introduction to Cis-1,2-Cyclohexanedicarboxylic
Acid-Based Plasticizers
Cis-1,2-cyclohexanedicarboxylic acid is a saturated cyclic dicarboxylic acid that serves as a

crucial intermediate in the production of high-performance plasticizers.[1] Its derivatives are

gaining prominence as environmentally friendly and safer alternatives to traditional phthalate-

based plasticizers, which have raised health concerns. The most common application involves

the esterification of its anhydride, hexahydrophthalic anhydride (HHPA), with various alcohols

to produce esters like di(2-ethylhexyl)-1,2-cyclohexane dicarboxylate (DEHCH) and diisononyl

cyclohexane-1,2-dicarboxylate (DINCH).[2][3][4] These plasticizers are valued for their

excellent compatibility with PVC, low migration rates, and favorable toxicological profiles,
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making them suitable for sensitive applications such as medical devices, toys, and food

packaging.[4]

The plasticizing effect of these molecules is based on their ability to position themselves

between the long polymer chains of PVC. This increases the free volume within the polymer

matrix, reducing the intermolecular forces between the chains and lowering the glass transition

temperature (Tg). The result is a more flexible and workable material. The effectiveness of a

plasticizer is determined by its chemical structure, molecular weight, and compatibility with the

polymer.

Data Presentation: Performance of
Cyclohexanedicarboxylate Plasticizers in PVC
The following tables summarize the quantitative data on the performance of DEHCH and

DINCH in PVC compared to the traditional phthalate plasticizer, di(2-ethylhexyl) phthalate

(DEHP). The data is compiled from various studies and presented here for easy comparison.

Table 1: Mechanical Properties of Plasticized PVC (50 phr plasticizer)

Property
Unplasticized
PVC

PVC with
DEHP

PVC with
DINCH

PVC with
DEHCH

Tensile Strength

(MPa)
~52 15 - 25 18 - 28 17 - 27

Elongation at

Break (%)
<10 250 - 400 300 - 450 280 - 420

100% Modulus

(MPa)
- 5 - 10 6 - 12 5 - 11

Hardness (Shore

A)
>100 75 - 85 80 - 90 78 - 88

Table 2: Migration Stability of Plasticizers from PVC (Weight Loss %)
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Solvent PVC with DEHP PVC with DINCH PVC with DEHCH

Water (24h, 25°C) <0.1 <0.1 <0.1

Ethanol (50%) (24h,

25°C)
1.0 - 2.5 0.5 - 1.5 0.8 - 2.0

n-Hexane (24h, 25°C) 5.0 - 10.0 2.0 - 5.0 3.0 - 7.0

Table 3: Thermal Stability of Plasticized PVC

Property PVC with DEHP PVC with DINCH PVC with DEHCH

Onset Decomposition

Temp. (°C) (TGA)
~220 - 240 ~230 - 250 ~225 - 245

Temperature at Max.

Weight Loss (°C)

(DTG)

~260 - 280 ~270 - 290 ~265 - 285

Experimental Protocols
The following are detailed methodologies for the synthesis of a cis-1,2-
cyclohexanedicarboxylic acid-based plasticizer and the evaluation of its performance in

PVC.

Protocol 1: Synthesis of Di(2-ethylhexyl)-1,2-
cyclohexane Dicarboxylate (DEHCH)
This protocol describes the two-stage esterification of hexahydrophthalic anhydride (HHPA)

with 2-ethylhexanol.

Materials:

Hexahydrophthalic anhydride (HHPA)

2-ethylhexanol (iso-octanol)
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Concentrated sulfuric acid (catalyst)

Sodium carbonate solution (5% w/v)

Anhydrous sodium sulfate

Toluene (optional, for azeotropic removal of water)

Equipment:

Three-necked round-bottom flask

Reflux condenser with a Dean-Stark trap

Mechanical stirrer

Heating mantle with temperature controller

Separatory funnel

Rotary evaporator

Procedure:

Stage 1: Monoesterification (Rapid, Catalyst-Free)

In the three-necked flask equipped with a stirrer and reflux condenser, add 1 mole of

hexahydrophthalic anhydride (HHPA).

Slowly add 2.2 moles of 2-ethylhexanol while stirring. The molar ratio of alcohol to anhydride

is a critical parameter to optimize for maximizing the yield of the diester.

Heat the mixture to 120-140°C with continuous stirring for 1-2 hours. This initial stage leads

to the formation of the monoester.

Stage 2: Diesterification (Catalyzed)

Cool the reaction mixture to below 100°C.
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Carefully add the concentrated sulfuric acid catalyst (0.1-0.3% by weight of the reactants).

Increase the temperature to 160-180°C and maintain it for 4-6 hours. Water produced during

the reaction can be removed azeotropically using toluene and collected in the Dean-Stark

trap to drive the reaction to completion.

Monitor the reaction progress by measuring the acid value of the mixture. The reaction is

considered complete when the acid value is below 0.1 mg KOH/g.

Purification:

Cool the reaction mixture to room temperature.

Wash the crude product in a separatory funnel with a 5% sodium carbonate solution to

neutralize the acidic catalyst and any unreacted monoester.

Wash with distilled water until the aqueous layer is neutral.

Dry the organic layer over anhydrous sodium sulfate.

Remove the excess 2-ethylhexanol and toluene (if used) by vacuum distillation using a rotary

evaporator.

The final product, di(2-ethylhexyl)-1,2-cyclohexane dicarboxylate (DEHCH), is a clear, oily

liquid.

Protocol 2: Preparation of Plasticized PVC Sheets
This protocol follows the general principles for compounding and molding PVC as outlined in

relevant ASTM standards.

Materials:

PVC resin (e.g., K-value 67)

DEHCH (or other plasticizer for comparison)

Thermal stabilizer (e.g., calcium/zinc stearate)
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Lubricant (e.g., stearic acid)

Equipment:

Two-roll mill with heating capabilities

Hydraulic press with heated platens

Molding frame

Procedure:

On the two-roll mill preheated to 160-170°C, mix 100 parts by weight of PVC resin, 50 parts

by weight of DEHCH, 2 parts of thermal stabilizer, and 0.5 parts of lubricant.

Continuously mill the mixture until a homogeneous, flexible sheet is formed (typically 10-15

minutes).

Cut the milled sheet into pieces that fit the molding frame.

Place the PVC pieces into the molding frame between two polished metal plates and insert

into the hydraulic press preheated to 175-185°C.

Apply a pressure of 10-15 MPa for 5-10 minutes.

Cool the mold under pressure to room temperature.

Remove the pressed PVC sheet and condition it at 23 ± 2°C and 50 ± 5% relative humidity

for at least 24 hours before testing.

Protocol 3: Evaluation of Mechanical Properties (ASTM
D2284)
This protocol outlines the determination of tensile strength, elongation at break, and modulus of

plasticized PVC.[5]

Equipment:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 12 Tech Support

https://www.researchgate.net/publication/262628503_Migration_of_Phthalate-based_Plasticizers_from_PVC_and_non-PVC_Containers_and_Medical_Devices
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198281?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Universal Testing Machine (UTM) with a suitable load cell

Dumbbell-shaped die for cutting specimens

Procedure:

Cut at least five dumbbell-shaped test specimens from the conditioned PVC sheet using the

die.

Measure the thickness and width of the narrow section of each specimen.

Set the initial grip separation on the UTM and a crosshead speed (e.g., 50 mm/min).

Mount a specimen in the grips of the UTM.

Start the test and record the force and elongation until the specimen breaks.

From the stress-strain curve, calculate the tensile strength (maximum stress), elongation at

break (strain at break), and 100% modulus (stress at 100% strain).

Protocol 4: Evaluation of Plasticizer Migration (ASTM
D1239)
This protocol describes a method for determining the loss of plasticizer from PVC when

immersed in a solvent.[6]

Materials:

Plasticized PVC sheet

Solvent (e.g., n-hexane, 50% ethanol)

Glass vials with sealed caps

Procedure:

Cut rectangular specimens of known dimensions (e.g., 25 mm x 50 mm) from the

conditioned PVC sheet.
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Accurately weigh each specimen (W_initial).

Place each specimen in a glass vial and add a sufficient volume of the test solvent to

completely immerse it.

Seal the vials and store them at a constant temperature (e.g., 25°C) for a specified duration

(e.g., 24 hours).

After the immersion period, remove the specimens from the solvent and gently wipe them

dry with a lint-free cloth.

Allow the specimens to air-dry completely in a fume hood.

Weigh the dried specimens (W_final).

Calculate the percentage weight loss due to migration: Weight Loss (%) = [(W_initial -

W_final) / W_initial] x 100

Visualizations
The following diagrams illustrate the key processes described in these application notes.
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Caption: Workflow for the synthesis of DEHCH plasticizer.
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Caption: Experimental workflow for PVC plasticizer evaluation.
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Caption: Mechanism of PVC plasticization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 12 Tech Support

https://www.benchchem.com/product/b1198281?utm_src=pdf-custom-synthesis
https://www.mdpi.com/2071-1050/17/5/2033
https://dacemirror.sci-hub.se/journal-article/36165fd05e0fb23d8a11dbc9f960edd7/ou2013.pdf
https://www.vinidex.com.au/resources/technical-resources/material-properties/pvc-properties/
https://www.researchgate.net/publication/264700253_Synthesis_and_Application_of_an_Alternative_Plasticizer_Di2-Ethylhexyl-12-Cyclohexane_Dicarboxylate
https://www.researchgate.net/publication/262628503_Migration_of_Phthalate-based_Plasticizers_from_PVC_and_non-PVC_Containers_and_Medical_Devices
https://d-nb.info/1259606376/34
https://www.benchchem.com/product/b1198281#use-of-cis-1-2-cyclohexanedicarboxylic-acid-in-plasticizer-manufacturing
https://www.benchchem.com/product/b1198281#use-of-cis-1-2-cyclohexanedicarboxylic-acid-in-plasticizer-manufacturing
https://www.benchchem.com/product/b1198281#use-of-cis-1-2-cyclohexanedicarboxylic-acid-in-plasticizer-manufacturing
https://www.benchchem.com/product/b1198281#use-of-cis-1-2-cyclohexanedicarboxylic-acid-in-plasticizer-manufacturing
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1198281?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198281?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198281?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

